Cas no 1007859-08-6 (Allyl 4-(hydroxymethyl)benzylcarbamate)

Allyl 4-(hydroxymethyl)benzylcarbamate structure
1007859-08-6 structure
Product name:Allyl 4-(hydroxymethyl)benzylcarbamate
CAS No:1007859-08-6
MF:C12H15NO3
MW:221.2524
CID:1082235
PubChem ID:56971688

Allyl 4-(hydroxymethyl)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Allyl 4-(hydroxymethyl)benzylcarbamate
    • prop-2-enyl N-[[4-(hydroxymethyl)phenyl]methyl]carbamate
    • N-[[4-(Hydroxymethyl)phenyl]methyl]carbamic acid 2-propen-1-yl ester
    • Carbamic acid, N-[[4-(hydroxymethyl)phenyl]methyl]-, 2-propen-1-yl ester
    • SCHEMBL991807
    • PROP-2-EN-1-YL N-{[4-(HYDROXYMETHYL)PHENYL]METHYL}CARBAMATE
    • 1007859-08-6
    • Allyl4-(hydroxymethyl)benzylcarbamate
    • Inchi: InChI=1S/C12H15NO3/c1-2-7-16-12(15)13-8-10-3-5-11(9-14)6-4-10/h2-6,14H,1,7-9H2,(H,13,15)
    • InChI Key: YGAKECOMMCEJCJ-UHFFFAOYSA-N
    • SMILES: C=CCOC(=O)NCC1=CC=C(C=C1)CO

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.146

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